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Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the effective use of JNJ-DGAT2-A, a selective small molecule

inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2), in cell culture applications. We delve into

the inhibitor's mechanism of action, provide detailed, field-tested protocols for its application,

and describe robust methods for quantifying its biological effects. This guide is designed to

ensure scientific integrity and experimental success by explaining the causality behind protocol

steps and incorporating self-validating experimental design principles.

Introduction to DGAT2 and the Inhibitor JNJ-DGAT2-
A
Diacylglycerol O-acyltransferase 2 (DGAT2) is a critical integral membrane enzyme located in

the endoplasmic reticulum.[1][2] It catalyzes the final and rate-limiting step in the canonical

triglyceride (TG) synthesis pathway: the esterification of diacylglycerol (DAG) with a long-chain

fatty acyl-CoA.[3][4] The resulting triglycerides are stored in cytosolic lipid droplets, serving as

the primary energy reserve for cellular processes.
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While essential for energy homeostasis, the overactivity of DGAT2 and subsequent excessive

TG accumulation are implicated in the pathophysiology of numerous metabolic diseases,

including metabolic dysfunction-associated steatotic liver disease (MASLD), obesity, and type 2

diabetes.[4][5] DGAT2 is the predominant DGAT isoform in hepatocytes, making it a highly

attractive therapeutic target.[6]

JNJ-DGAT2-A is a potent and selective inhibitor of human DGAT2.[7] It provides a powerful

pharmacological tool for investigating the role of DGAT2 in lipid metabolism, cellular energy

storage, and the progression of metabolic diseases in a controlled in vitro setting.

Mechanism of Action: Dual Impact on Lipid
Metabolism
JNJ-DGAT2-A exerts its effects primarily through the direct competitive or non-competitive

inhibition of the DGAT2 enzyme's catalytic site. This direct action blocks the conversion of DAG

to TG. However, the downstream consequences are more profound, creating a dual-impact

mechanism that researchers can exploit.

Direct Inhibition of Triglyceride Synthesis: By blocking DGAT2, JNJ-DGAT2-A directly

reduces the synthesis of new triglycerides. This leads to a measurable decrease in the size

and number of intracellular lipid droplets and a reduction in total cellular TG content.[4]

Indirect Suppression of Lipogenesis via SREBP-1: The inhibition of DGAT2 leads to an

accumulation of its substrate, DAG. This diacylglycerol pool is subsequently shunted into

alternative pathways, notably the synthesis of phospholipids like phosphatidylethanolamine

(PE).[3] Research has shown that an increase in PE content within the endoplasmic

reticulum membrane inhibits the transport and subsequent proteolytic cleavage of Sterol

Regulatory Element-Binding Protein 1 (SREBP-1).[3] Since SREBP-1 is the master

transcriptional regulator of genes involved in de novo lipogenesis (e.g., FASN, SCD1, ACC),

its suppression by JNJ-DGAT2-A leads to a broad downregulation of the entire fatty acid and

triglyceride synthesis program.[3]
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Caption: Mechanism of JNJ-DGAT2-A Action.
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JNJ-DGAT2-A: Properties and Handling
Proper handling and preparation of the inhibitor are paramount for reproducible results.

Property Value Source

Chemical Name

3-Bromo-4-[2-fluoro-4-[[4-oxo-

2-[[2-(pyridin-2-

yl)ethyl]amino]-1,3-thiazol-5-

(4H)ylidene]methyl]phenoxy]be

nzonitrile

Molecular Formula C₂₄H₁₆BrFN₄O₂S

Molecular Weight 523.38 g/mol

CAS Number 1962931-71-0

Purity
>98% (Verify with supplier

Certificate of Analysis)
-

IC₅₀ (human DGAT2)
0.14 µM (140 nM) in Sf9 cell

membranes
[7]

IC₅₀ (HepG2 cells)
~0.66 - 0.99 µM for TG

synthesis inhibition
[7]

Recommended Solvent
Dimethyl sulfoxide (DMSO),

cell culture grade

Max Solubility
100 mM in DMSO (52.34

mg/mL)

Storage

Store powder at +4°C. Store

DMSO stock solutions in

aliquots at -20°C or -80°C to

avoid freeze-thaw cycles.

Experimental Design Considerations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 18 Tech Support

https://www.medchemexpress.com/jnj-dgat2-a.html
https://www.medchemexpress.com/jnj-dgat2-a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A well-designed experiment is self-validating. Before beginning, consider the following key

aspects.

Cell Line Selection
The choice of cell line is dictated by the research question.

Hepatocyte Models (HepG2, Huh7, Hepa-1c1c7): Ideal for studying liver-related metabolic

diseases like MASLD. HepG2 cells are well-characterized for their response to DGAT

inhibitors.[3][7][8]

Adipocyte Models (3T3-L1): Used for studying adipogenesis and lipid droplet dynamics.[9]

Myocyte Models (C2C12): Suitable for investigating the role of DGAT2 in muscle cell

metabolism and insulin sensitivity.[10]

Cancer Cell Lines (MCF7): Relevant for studies on the interplay between lipid metabolism

and cancer cell proliferation or drug resistance.[11]

Expert Insight: Always ensure your chosen cell line expresses DGAT2 at a sufficient level.

You can verify this via Western Blot, qRT-PCR, or by consulting literature and databases like

the Human Protein Atlas.

Determining Working Concentrations: The Dose-
Response Curve
The provided IC₅₀ values are a starting point. The optimal concentration of JNJ-DGAT2-A is

cell-type and context-dependent. It is essential to perform a dose-response experiment to

determine the effective concentration range for your specific model system.

Recommended Range: Start with a wide range spanning the reported IC₅₀ values. A 7-point

dilution series from 10 nM to 20 µM is a robust starting point (e.g., 0.01, 0.05, 0.1, 0.5, 1, 5,

20 µM).[7]

Rationale: This allows for the determination of key parameters like the EC₅₀ (half-maximal

effective concentration) and identifies potential cytotoxicity at higher concentrations.
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Essential Controls
Vehicle Control (Mandatory): Treat cells with the same final concentration of the solvent

(DMSO) used for the highest dose of JNJ-DGAT2-A. This control is critical to ensure that any

observed effects are due to the inhibitor and not the solvent. The final DMSO concentration

in the culture medium should ideally be ≤ 0.1% to avoid solvent-induced artifacts.

Untreated Control: Cells cultured in medium alone, without inhibitor or vehicle.

Positive Control (Optional): If available, another known DGAT2 inhibitor (e.g., PF-06424439)

can be used to validate the experimental system.[3]

Detailed Experimental Protocols
The following protocols provide a framework for a typical experiment.
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Caption: General Experimental Workflow.

Protocol 5.1: Preparation of JNJ-DGAT2-A Stock
Solution
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Objective: To prepare a high-concentration stock solution for subsequent dilutions.

Materials: JNJ-DGAT2-A powder, sterile cell culture-grade DMSO, sterile microcentrifuge

tubes.

Procedure:

1. Briefly centrifuge the vial of JNJ-DGAT2-A powder to collect all material at the bottom.

2. To prepare a 10 mM stock solution, add 191.1 µL of DMSO to 10 mg of JNJ-DGAT2-A

(MW: 523.38 g/mol ).

Calculation: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

3. Vortex thoroughly until the powder is completely dissolved. The solution should be clear.

4. Aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL) in sterile

microcentrifuge tubes.

5. Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Protocol 5.2: Cell Culture and Treatment
Objective: To treat cultured cells with a range of JNJ-DGAT2-A concentrations.

Materials: Selected cell line, complete culture medium, sterile multi-well plates (e.g., 96-well

black, clear-bottom for imaging), JNJ-DGAT2-A stock solution.

Procedure:

1. Seed cells in the multi-well plate at a density that will result in 70-80% confluency at the

end of the experiment. Allow cells to adhere and recover for 24 hours.

2. Prepare serial dilutions of JNJ-DGAT2-A in complete culture medium from your 10 mM

stock.

Expert Insight: Perform a 2-step dilution. First, create an intermediate, high-

concentration dilution in a sterile tube (e.g., 100X the final concentration). Then, add a
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small volume of this intermediate stock to the wells (e.g., 1 µL of a 100X stock into 99

µL of medium in the well). This minimizes the volume of DMSO added to each well.

3. For the Vehicle Control, prepare a "mock" treatment using only DMSO diluted to the same

final concentration as the highest inhibitor dose.

4. Carefully remove the old medium from the cells and replace it with the medium containing

the various concentrations of JNJ-DGAT2-A or the vehicle control.

5. Incubate the cells for the desired treatment period (e.g., 6, 24, or 48 hours). The optimal

duration may need to be determined empirically. A 24-hour incubation is a common

starting point.

Methods for Assessing DGAT2 Inhibition
Choose the appropriate assay(s) to measure the biological consequences of DGAT2 inhibition.

Protocol 6.1: Lipid Droplet Staining (Fluorescence
Microscopy)
This qualitative or semi-quantitative method visualizes the primary effect of DGAT2 inhibition: a

reduction in neutral lipid stores.

Option A: Nile Red Staining

Principle: Nile Red is a lipophilic stain that fluoresces strongly in hydrophobic environments

like lipid droplets.[12]

Reagents: Nile Red stock solution (e.g., 1 mg/mL in acetone or 1 mM in DMSO), PBS or

HBSS buffer.[12][13]

Procedure (Live Cells):

1. Prepare a working solution of Nile Red (e.g., 1 µg/mL) in pre-warmed culture medium or

buffer.[13]

2. After JNJ-DGAT2-A treatment, gently remove the medium from the wells.
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3. Add the Nile Red working solution to each well and incubate for 10-30 minutes at 37°C,

protected from light.[14]

4. (Optional but recommended) Wash the cells gently with PBS to reduce background

fluorescence.[14]

5. Image immediately using a fluorescence microscope with a TRITC or similar filter set

(Excitation ~550 nm / Emission ~640 nm).[14]

Option B: BODIPY™ 493/503 Staining

Principle: BODIPY 493/503 is a bright, green-fluorescent dye that is highly specific for neutral

lipids and is often more photostable than Nile Red.

Reagents: BODIPY 493/503 stock solution (e.g., 1 mg/mL in DMSO), PBS.

Procedure (Live or Fixed Cells):

1. Prepare a working solution of BODIPY 493/503 (e.g., 1-2 µM, typically a 1:1000 dilution of

a stock) in PBS or culture medium.[15]

2. After treatment, wash cells once with PBS.

3. Add the BODIPY working solution and incubate for 15-30 minutes at room temperature,

protected from light.[15]

4. Wash the cells two to three times with PBS.

5. Add fresh PBS or mounting medium containing a nuclear counterstain like DAPI.

6. Image using a fluorescence microscope with a FITC filter set.

Protocol 6.2: Triglyceride Quantification Assay
This quantitative method measures the total cellular triglyceride content.

Principle: Commercially available kits are used to enzymatically hydrolyze triglycerides to

glycerol and free fatty acids. The glycerol is then used in a series of reactions to produce a
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colorimetric or fluorometric signal proportional to the TG amount.

Procedure:

1. Follow the manufacturer's protocol for your chosen Triglyceride Assay Kit.[16]

2. Briefly, after JNJ-DGAT2-A treatment, wash cells with cold PBS and lyse them using the

buffer provided in the kit (often containing a non-ionic detergent).[16]

3. Measure the total protein concentration of the lysate using a BCA or Bradford assay for

normalization.[16]

4. Incubate a portion of the lysate with the kit's reaction mix.

5. Measure the absorbance or fluorescence using a microplate reader.

6. Calculate the triglyceride concentration based on the standard curve and normalize the

values to the total protein concentration (e.g., µg TG / mg protein).

Protocol 6.3: Western Blotting for DGAT2 Protein Levels
This assay determines if JNJ-DGAT2-A treatment alters the expression level of the DGAT2

protein itself.

Procedure:

1. After treatment, lyse cells in RIPA buffer supplemented with protease and phosphatase

inhibitors.[16]

2. Determine protein concentration (BCA assay).[16]

3. Separate 20-40 µg of protein per lane via SDS-PAGE and transfer to a PVDF or

nitrocellulose membrane.[16]

4. Block the membrane (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room

temperature.

5. Incubate with a primary antibody specific for DGAT2 overnight at 4°C.[17]
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6. Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at

room temperature.

7. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging

system.

8. Normalize DGAT2 band intensity to a loading control like β-actin or GAPDH.
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Issue Possible Cause(s) Suggested Solution(s)

No observable effect Inhibitor concentration too low.

Perform a dose-response

experiment with a wider and

higher concentration range.

Cell line does not express

DGAT2 or has low activity.

Confirm DGAT2 expression via

Western Blot or qRT-PCR.

Choose a more appropriate

cell line.

Inactive inhibitor.

Purchase fresh compound

from a reputable supplier.

Check storage conditions.

High cell death/toxicity
Inhibitor concentration is too

high.

Lower the concentration range.

Perform a cell viability assay

(e.g., MTS, CellTiter-Glo) in

parallel with your dose-

response experiment.

DMSO concentration is too

high.

Ensure the final DMSO

concentration in the culture

medium is ≤ 0.1%.

High background in

microscopy
Incomplete washing of the dye.

Increase the number and

duration of wash steps after

staining.

Dye precipitation.

Ensure the dye is fully

dissolved in the working

solution. Centrifuge the

working solution before use if

precipitates are visible.

High variability between

replicates

Inconsistent cell seeding or

density.

Use a cell counter for accurate

seeding. Ensure even cell

distribution in wells.

Inaccurate pipetting of the

inhibitor.

Use calibrated pipettes.

Prepare a master mix of the
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treatment medium for all

replicate wells.

Expected Results and Interpretation
Lipid Droplets: A dose-dependent decrease in the number and/or size of fluorescently

stained lipid droplets should be observed in JNJ-DGAT2-A-treated cells compared to the

vehicle control.

Triglyceride Content: A quantitative, dose-dependent reduction in total cellular triglycerides

(normalized to protein content) is expected.

Gene Expression: While JNJ-DGAT2-A is a direct enzyme inhibitor, due to the SREBP-1

mechanism, you may observe a downstream decrease in the mRNA expression of lipogenic

genes like FASN, SCD1, and ACC after prolonged treatment (e.g., >12-24 hours).

DGAT2 Protein: JNJ-DGAT2-A is an activity inhibitor and is not expected to alter the total

protein level of DGAT2 itself, though long-term feedback loops could exist in some models.

Western blotting primarily serves as a control to confirm protein presence and rule out off-

target effects on its expression.

By systematically applying these protocols and considerations, researchers can confidently

utilize JNJ-DGAT2-A as a precise tool to dissect the multifaceted roles of DGAT2 in cellular

physiology and disease.

References
JNJ-DGAT2-A | DGAT2 Inhibitor. (n.d.). MedchemExpress.com. Retrieved February 6, 2026,
from https://www.medchemexpress.
JNJ DGAT2-A | Diacylglycerol O-Acyltransferase. (n.d.). Tocris Bioscience. Retrieved
February 6, 2026, from https://www.tocris.
Cataldo, V., et al. (2021). Lipid Droplet Biosynthesis Impairment through DGAT2 Inhibition
Sensitizes MCF7 Breast Cancer Cells to Radiation. MDPI. Retrieved February 6, 2026, from
https://www.mdpi.com/2073-4409/10/9/2443
Rong, X., et al. (2023). DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic
steatosis by increasing phosphatidylethanolamine in the ER. Cell Reports Medicine.
Retrieved February 6, 2026, from https://www.cell.com/cell-reports-medicine/fulltext/S2666-
3791(23)00412-4

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

https://www.benchchem.com/product/b10788057/docs?utm_src=pdf-body#application-notes-and-protocols-jnj-dgat2-a-for-in-vitro-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


New DGAT-2 inhibitors discovered at Inorbit Therapeutics. (2021). BioWorld. Retrieved
February 6, 2026, from https://www.bioworld.
McFie, P. J., et al. (2011). Diacylglycerol Acyltransferase-2 (DGAT2) and Monoacylglycerol
Acyltransferase-2 (MGAT2) Interact to Promote Triacylglycerol Synthesis. Journal of
Biological Chemistry. Retrieved February 6, 2026, from https://www.jbc.org/article/S0021-
9258(20)67838-8/fulltext
PF 06424439 | Diacylglycerol O-Acyltransferase (DGAT) Inhibitors. (2022). Tocris
Bioscience. Retrieved February 6, 2026, from https://www.tocris.com/products/pf-
06424439_6621
D'Amore, C., et al. (2024). DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-
Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or
Combined Application. MDPI. Retrieved February 6, 2026, from https://www.mdpi.com/1422-
0067/25/13/7008
What are DGAT2 inhibitors and how do they work? (2024). Patsnap Synapse. Retrieved
February 6, 2026, from https://www.patsnap.
Lawitz, E. J., et al. (2023). Efficacy and safety of an orally administered DGAT2 inhibitor
alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic
steatohepatitis (NASH): rationale and design of the phase II, dose-ranging, dose-finding,
randomised, placebo-controlled MIRNA (Metabolic Interventions to Resolve NASH with
Fibrosis) trial. BMJ Open. Retrieved February 6, 2026, from
https://bmjopen.bmj.com/content/13/10/e072274
Du, M., et al. (2020). Overexpression of DGAT2 Stimulates Lipid Droplet Formation and
Triacylglycerol Accumulation in Bovine Satellite Cells. MDPI. Retrieved February 6, 2026,
from https://www.mdpi.com/2073-4409/9/5/1249
Knafels, J. D., et al. (2023). Design of Next-Generation DGAT2 Inhibitor PF-07202954 with
Longer Predicted Half-Life. ACS Medicinal Chemistry Letters. Retrieved February 6, 2026,
from https://pubs.acs.org/doi/10.1021/acsmedchemlett.3c00330
Chung, J. O., et al. (2021). Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in
C2C12 Skeletal Myotubes. Endocrinology and Metabolism. Retrieved February 6, 2026, from
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8258204/
JNJ DGAT2-A | Diacylglycerol O-Acyltransferase (DGAT) Inhibitors. (n.d.). Tocris
Bioscience. Retrieved February 6, 2026, from https://www.bio-techne.
Protocol for Emulate Organ-Chips: Live Staining of Lipid Droplets Using Nile Red. (2019).
Emulate, Inc. Retrieved February 6, 2026, from https://www.emulatebio.com/protocol-live-
staining-lipid-droplets-nile-red
McFie, P. J., & Stone, S. J. (2011). A fluorescent assay to quantitatively measure in vitro acyl
CoA:diacylglycerol acyltransferase activity. Journal of Lipid Research. Retrieved February 6,
2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3151684/

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.benchchem.com/product/b10788057/docs?utm_src=pdf-body#application-notes-and-protocols-jnj-dgat2-a-for-in-vitro-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ab228553 Nile Red Staining Kit. (2018). Abcam. Retrieved February 6, 2026, from
https://www.abcam.com/nile-red-staining-kit-ab228553.html
H2-003 | DGAT2 Inhibitor. (n.d.). MedchemExpress.com. Retrieved February 6, 2026, from
https://www.medchemexpress.com/h2-003.html
DGAT2 Polyclonal Antibody (PA5-103785). (n.d.). Thermo Fisher Scientific. Retrieved
February 6, 2026, from https://www.thermofisher.
Guide to Lipid Droplet Staining with BODIPY Dyes. (n.d.). BOC Sciences. Retrieved
February 6, 2026, from https://probes.bocsci.com/guide-to-lipid-droplet-staining-with-bodipy-
dyes.html
High-content assays for evaluating cellular and hepatic diacylglycerol acyltransferase activity.
(2025). ResearchGate. Retrieved February 6, 2026, from
https://www.researchgate.net/publication/382914611_High-
content_assays_for_evaluating_cellular_and_hepatic_diacylglycerol_acyltransferase_activity
Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes. (2020).
SpringerLink. Retrieved February 6, 2026, from
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7323953/
Nile Red. (n.d.). AAT Bioquest. Retrieved February 6, 2026, from https://www.
Kim, Y. K., et al. (2017). Inactivation of human DGAT2 by oxidative stress on cysteine
residues. PLOS ONE. Retrieved February 6, 2026, from
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0181076
Protocol for Nile Red Staining - Fly. (2024). Protocols.io. Retrieved February 6, 2026, from
https://www.protocols.io/view/protocol-for-nile-red-staining-fly-5jyl89q4ov2w/v1
Fig. 1. A: Quantifi cation of DGAT1 and DGAT2 mRNA levels by RT-PCR and... (n.d.).
ResearchGate. Retrieved February 6, 2026, from https://www.researchgate.
BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by
Flow Cytometry. (n.d.). SciSpace. Retrieved February 6, 2026, from
https://typeset.io/papers/bodipy-493-503-staining-of-neutral-lipid-droplets-for-2l82p19h
Stone, S. J., et al. (2006). Murine Diacylglycerol Acyltransferase-2 (DGAT2) Can Catalyze
Triacylglycerol Synthesis and Promote Lipid Droplet Formation Independent of Its
Localization to the Endoplasmic Reticulum. Journal of Biological Chemistry. Retrieved
February 6, 2026, from https://www.jbc.org/article/S0021-9258(20)78531-1/fulltext
ATCC Animal Cell Culture Guide. (n.d.). ATCC. Retrieved February 6, 2026, from
https://www.atcc.org/resources/culture-guides/animal-cell-culture-guide
DGAT2 Antibody - BSA Free (NBP1-71701). (n.d.). Novus Biologicals. Retrieved February 6,
2026, from https://www.novusbio.
Nile Red staining of oil bodies Materials. (n.d.). University of Bristol. Retrieved February 6,
2026, from http://www.bristol.ac.uk/med-
school/research/cardiovascular/facilities/confocal/protocols/nile-red.html

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LipidSpot™ Lipid Droplet Stains. (n.d.). Biotium. Retrieved February 6, 2026, from
https://biotium.com/product/lipidspot-lipid-droplet-stains/
Triglyceride Synthesis (DGAT2) Analysis. (n.d.). Creative Biolabs. Retrieved February 6,
2026, from https://www.creative-biolabs.
DGAT2 - Diacylglycerol O-acyltransferase 2 - Homo sapiens (Human). (n.d.). UniProtKB.
Retrieved February 6, 2026, from https://www.uniprot.org/uniprotkb/Q96PD7/entry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Diacylglycerol Acyltransferase-2 (DGAT2) and Monoacylglycerol Acyltransferase-2
(MGAT2) Interact to Promote Triacylglycerol Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

2. Triglyceride Synthesis (DGAT2) Analysis - Creative Biolabs [creative-biolabs.com]

3. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing
phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]

4. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]

5. | BioWorld [bioworld.com]

6. Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life
- PMC [pmc.ncbi.nlm.nih.gov]

7. medchemexpress.com [medchemexpress.com]

8. DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver
Disease (MASLD) Management: Benefits for Their Single or Combined Application - PMC
[pmc.ncbi.nlm.nih.gov]

9. medchemexpress.com [medchemexpress.com]

10. Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal
Myotubes - PMC [pmc.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. docs.aatbio.com [docs.aatbio.com]

13. rothamsted.ac.uk [rothamsted.ac.uk]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://www.benchchem.com/product/b10788057?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4192479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4192479/
https://www.creative-biolabs.com/stem-cell-therapy/triglyceride-synthesis-dgat2-analysis.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10939742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10939742/
https://synapse.patsnap.com/article/what-are-dgat2-inhibitors-and-how-do-they-work
https://www.bioworld.com/articles/685455-new-dgat-2-inhibitors-discovered-at-inorbit-therapeutics?v=preview
https://pmc.ncbi.nlm.nih.gov/articles/PMC10577701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10577701/
https://www.medchemexpress.com/jnj-dgat2-a.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11354429/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11354429/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11354429/
https://www.medchemexpress.com/h2-003.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10772559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10772559/
https://www.mdpi.com/1422-0067/22/18/10102
https://docs.aatbio.com/products/protocols/ptis/product-technical-information-sheet-for-nile-red-cas-7385-67-3-version-SfJrM.pdf
https://www.rothamsted.ac.uk/sites/default/files/pages/bioimaging_downloads/Nile-Red-Staining.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. abcam.co.jp [abcam.co.jp]

15. Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes - PMC
[pmc.ncbi.nlm.nih.gov]

16. mdpi.com [mdpi.com]

17. DGAT2 Polyclonal Antibody | Invitrogen (PA5-103785) [thermofisher.com]

To cite this document: BenchChem. [Application Notes and Protocols: JNJ-DGAT2-A for In
Vitro Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788057/docs#application-notes-and-protocols-jnj-
dgat2-a-for-in-vitro-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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